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Compound of Interest
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Compound Name: S
carboxylic acid

cat. No.: B3166738

For Researchers, Scientists, and Drug Development Professionals

Foreword

The isoxazole scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability
and ability to act as a versatile bioisostere. This guide delves into the specifics of a particular
derivative, 3,4-Dimethylisoxazole-5-carboxylic acid (CAS No. 91367-90-7), a molecule with
significant potential as a building block in the synthesis of novel therapeutic agents. While this
specific isomer is less documented than its 3,5-dimethyl-4-carboxylic acid counterpart, this
guide will provide a comprehensive overview of its core characteristics, a proposed synthetic
pathway, predicted spectroscopic data, and its prospective applications in drug discovery, all
grounded in established chemical principles.

Core Molecular Identity and Physicochemical
Properties

3,4-Dimethylisoxazole-5-carboxylic acid is a disubstituted isoxazole derivative. The strategic
placement of the methyl and carboxylic acid groups on the isoxazole ring dictates its chemical
reactivity and potential interactions with biological targets.
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Property Value Source
CAS Number 91367-90-7 [LI[21031[41[5]
Molecular Formula CeH7NOs3 [5]
Molecular Weight 141.12 g/mol [5]
3,4-Dimethyl-1,2-oxazole-5-
IUPAC Name
carboxylic acid
SMILES CC1=C(C(=NO1)C(=0)0)C

Synthesis and Mechanistic Insights

While specific literature detailing the synthesis of 3,4-Dimethylisoxazole-5-carboxylic acid is
not readily available, a plausible and efficient synthetic route can be proposed based on well-
established isoxazole synthesis protocols. The following section outlines a logical experimental
workflow, explaining the causality behind the chosen reactions.

Proposed Synthetic Workflow

The synthesis of 3,4-Dimethylisoxazole-5-carboxylic acid can be envisioned as a multi-step
process starting from readily available precursors. A common and effective method for
constructing the isoxazole ring is through the reaction of a B-dicarbonyl compound with
hydroxylamine.
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Step 1: Diketone Formation

2-Methyl-3-oxobutanal
Reaction with Ethyl Glyoxalate

Step 2: Cyclocondensation v Step 3: Hydrolysis

Reaction with Diketone ( .
Hydroxylamine (NH20H) P Ethyl 3,4-dimethylisoxazole-5-carboxylate Hydrolysis 3,4-Dimethylisoxazole-5-carboxylic acid
(Base Hydrolysis (e.g., NaOH))

Potential for:
Carboxylic Acid Moiety Bioisosteric Replacement 3,4-Dimethylisoxazole-5-carboxylic acid Leads to - Improved PK/PD
(-COOH) (as a scaffold) - Enhanced Selectivity
- Reduced Off-Target Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3166738#3-4-dimethylisoxazole-5-carboxylic-acid-
cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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